3-(4-Ethylphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• IUPAC Name: 3-(4-ethylphenyl)-5-methyl-4H-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c1-3-9-4-6-10(7-5-9)11-8-13(2,12(15)16)17-14-11/h4-7H,3,8H2,1-2H3,(H,15,16)
• InChI Key: PLPUQGBFYDWOHI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(C2)(C)C(=O)O
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

The compound you mentioned seems to be a derivative of oxazole, which is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring. Oxazoles are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of an oxazole consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The specific compound you mentioned would have additional functional groups attached to this ring.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the substituents present on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, oxazoles are typically crystalline solids that are stable under normal conditions.

Mechanism of Action

Target of Action

A compound with a similar structure, (4-ethylphenyl)sulfamic acid, targets the receptor-type tyrosine-protein phosphatase beta . This receptor plays a crucial role in many cellular processes, including cell growth and division .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through a process known as transmetalation . This process involves the transfer of a group (in this case, the organoboron group) from one molecule (the boron compound) to another (the target molecule) .

Biochemical Pathways

Similar compounds are known to be involved in the suzuki–miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process .

Pharmacokinetics

It’s worth noting that similar compounds, such as boronic esters, are usually stable, easy to purify, and often commercially available . These properties can potentially impact the bioavailability of the compound .

Result of Action

Similar compounds are known to participate in carbon–carbon bond-forming reactions, which can lead to the formation of new organic compounds .

Action Environment

It’s worth noting that similar compounds, such as boronic esters, are usually stable and their reactivity can be influenced by factors such as temperature and the presence of other chemical groups .

Safety and Hazards

Like all chemicals, oxazoles should be handled with care. They should be used only for intended purposes and stored properly to prevent accidents.

Future Directions

Research into oxazoles and their derivatives is ongoing, with many potential applications in medicinal chemistry and drug discovery. Future research may focus on developing new synthetic methods, studying their biological activities, and exploring their potential uses.